Cas no 89253-57-6 (Cyclotetrasiloxane, heptamethylpentyl-)

• Product Name: Cyclotetrasiloxane, heptamethylpentyl-
• CAS No: 89253-57-6
• MF: C₁₂H₃₂O₄Si₄
• MW: 352.722087860107
• CID: 606585
• PubChem ID: 59128097
• Update Time: 2025-04-19

Cyclotetrasiloxane, heptamethylpentyl- Chemical and Physical Properties

Names and Identifiers

• Cyclotetrasiloxane, heptamethylpentyl-
• 2,2,4,4,6,6,8-heptamethyl-8-pentyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
• 89253-57-6
• DTXSID90731038
• 2,2,4,4,6,6,8-Heptamethyl-8-pentyl-1,3,5,7,2,4,6,8-tetroxatetrasilocane
• SCHEMBL786997

• Inchi： 1S/C12H32O4Si4/c1-9-10-11-12-20(8)15-18(4,5)13-17(2,3)14-19(6,7)16-20/h9-12H2,1-8H3
• InChI Key： CPVPBSSKMRLSID-UHFFFAOYSA-N
• SMILES： [Si]1(C)(CCCCC)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O1

Computed Properties

• Exact Mass: 352.13776564g/mol
• Monoisotopic Mass: 352.13776564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92000
• LogP: 4.43400